Cas no 350820-59-6 (Dicyclohexylamine (R)-2-(((allyloxy)carbonyl)amino)-4-((tert-butoxycarbonyl)amino)butanoate)

Dicyclohexylamine (R)-2-(((allyloxy)carbonyl)amino)-4-((tert-butoxycarbonyl)amino)butanoate is a chiral intermediate used in organic synthesis, particularly in peptide and pharmaceutical applications. Its structure incorporates both allyloxycarbonyl (Alloc) and tert-butoxycarbonyl (Boc) protecting groups, enabling selective deprotection strategies for complex molecule assembly. The dicyclohexylamine counterion enhances solubility in organic solvents, facilitating handling in non-aqueous reactions. This compound is valued for its stability under standard conditions and its utility in stereoselective synthesis, ensuring high enantiomeric purity in target molecules. Its dual-protected amino acid framework makes it a versatile building block for constructing biologically active compounds with precise functional group control.
Dicyclohexylamine (R)-2-(((allyloxy)carbonyl)amino)-4-((tert-butoxycarbonyl)amino)butanoate structure
350820-59-6 structure
Product Name:Dicyclohexylamine (R)-2-(((allyloxy)carbonyl)amino)-4-((tert-butoxycarbonyl)amino)butanoate
CAS No:350820-59-6
MF:C25H45N3O6
MW:483.641307592392
MDL:MFCD02684370
CID:304777
PubChem ID:70700563
Update Time:2025-05-25

Dicyclohexylamine (R)-2-(((allyloxy)carbonyl)amino)-4-((tert-butoxycarbonyl)amino)butanoate Chemical and Physical Properties

Names and Identifiers

    • Dicyclohexylamine (R)-2-(((allyloxy)carbonyl)amino)-4-((tert-butoxycarbonyl)amino)butanoate
    • BOC-D-DAB(ALLOC)-OH
    • BOC-D-DAB(ALOC)-OH DCHA
    • Boc-D-Dab(Aloc)-OH*DCHA
    • Boc-D-Dab(Aloc)-OH.DCHA
    • N-Boc-N'-allyloxycarbonyl-D-2,4-diaminobutyric acid dicyclohexylamine salt
    • Boc-D-Dab(Alloc)-OH DCHA
    • AKOS016003832
    • DTXSID50743379
    • N-cyclohexylcyclohexanamine;(2R)-4-[(2-methylpropan-2-yl)oxycarbonylamino]-2-(prop-2-enoxycarbonylamino)butanoic acid
    • (2R)-4-{[(tert-butoxy)carbonyl]amino}-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid; N-cyclohexylcyclohexanamine
    • CS-0451536
    • 350820-59-6
    • (2R)-4-[(tert-Butoxycarbonyl)amino]-2-({[(prop-2-en-1-yl)oxy]carbonyl}amino)butanoic acid--N-cyclohexylcyclohexanamine (1/1)
    • Boc-D-Dab(Alloc)-OH .DCHA
    • MDL: MFCD02684370
    • Inchi: 1S/C13H22N2O6.C12H23N/c1-5-8-20-12(19)15-9(10(16)17)6-7-14-11(18)21-13(2,3)4;1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h5,9H,1,6-8H2,2-4H3,(H,14,18)(H,15,19)(H,16,17);11-13H,1-10H2/t9-;/m1./s1
    • InChI Key: ZWHPSLKRGKRCQH-SBSPUUFOSA-N
    • SMILES: O(C(NCC[C@H](C(=O)O)NC(=O)OCC=C)=O)C(C)(C)C.N(C1CCCCC1)C1CCCCC1

Computed Properties

  • Exact Mass: 483.33100
  • Monoisotopic Mass: 483.33083616g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 14
  • Complexity: 505
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 126Ų

Experimental Properties

  • PSA: 125.99000
  • LogP: 5.68070

Dicyclohexylamine (R)-2-(((allyloxy)carbonyl)amino)-4-((tert-butoxycarbonyl)amino)butanoate Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Dicyclohexylamine (R)-2-(((allyloxy)carbonyl)amino)-4-((tert-butoxycarbonyl)amino)butanoate Pricemore >>

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Additional information on Dicyclohexylamine (R)-2-(((allyloxy)carbonyl)amino)-4-((tert-butoxycarbonyl)amino)butanoate

Recent Advances in the Study of Dicyclohexylamine (R)-2-(((allyloxy)carbonyl)amino)-4-((tert-butoxycarbonyl)amino)butanoate (CAS: 350820-59-6)

The compound Dicyclohexylamine (R)-2-(((allyloxy)carbonyl)amino)-4-((tert-butoxycarbonyl)amino)butanoate (CAS: 350820-59-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and bioactive molecules. Recent studies have explored its potential applications in drug development, particularly in the context of targeted drug delivery and enzyme inhibition.

One of the most notable advancements in the study of this compound is its role in the synthesis of novel protease inhibitors. Researchers have demonstrated that the tert-butoxycarbonyl (Boc) and allyloxycarbonyl (Alloc) protecting groups in the molecule provide excellent stability under various reaction conditions, making it an ideal candidate for solid-phase peptide synthesis (SPPS). A 2023 study published in the Journal of Medicinal Chemistry highlighted its utility in the development of inhibitors for SARS-CoV-2 main protease, showcasing its potential in antiviral drug design.

In addition to its applications in peptide synthesis, Dicyclohexylamine (R)-2-(((allyloxy)carbonyl)amino)-4-((tert-butoxycarbonyl)amino)butanoate has been investigated for its chiral properties. The (R)-configuration of the amino acid moiety in the molecule enables enantioselective interactions with biological targets, a feature that is highly desirable in the design of chiral drugs. Recent work published in Organic Letters has elucidated the mechanistic pathways by which this compound can be used to generate enantiomerically pure intermediates for pharmaceuticals.

Another area of interest is the compound's potential in prodrug development. The allyloxycarbonyl group, in particular, has been shown to be cleavable under specific physiological conditions, allowing for controlled release of active drug molecules. This property has been exploited in recent studies focusing on cancer therapeutics, where the compound serves as a linker in antibody-drug conjugates (ADCs). Preliminary results from these studies indicate improved pharmacokinetic profiles and reduced off-target effects.

Despite these promising developments, challenges remain in the large-scale production and purification of Dicyclohexylamine (R)-2-(((allyloxy)carbonyl)amino)-4-((tert-butoxycarbonyl)amino)butanoate. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce costs. A 2024 study in Chemical Communications reported a novel catalytic method that significantly enhances the efficiency of the synthesis, paving the way for broader industrial applications.

In conclusion, Dicyclohexylamine (R)-2-(((allyloxy)carbonyl)amino)-4-((tert-butoxycarbonyl)amino)butanoate (CAS: 350820-59-6) represents a versatile and valuable tool in modern pharmaceutical research. Its unique structural attributes and functional groups make it indispensable for peptide synthesis, chiral drug development, and prodrug strategies. Ongoing research continues to uncover new applications and refine synthetic methodologies, ensuring its relevance in the rapidly evolving field of chemical biology.

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